Cas no 39180-82-0 ((3-chlorophenyl)methyl(ethyl)amine)

(3-Chlorophenyl)methyl(ethyl)amine is a substituted phenylalkylamine compound featuring a chlorophenyl moiety, an ethyl group, and a methylamine functional group. This structure imparts distinct physicochemical properties, making it useful as an intermediate in organic synthesis and pharmaceutical research. The chlorine substituent at the meta-position enhances its reactivity in electrophilic aromatic substitution and cross-coupling reactions. The compound's amine group allows for further derivatization, enabling applications in the development of bioactive molecules. Its stability under standard conditions and well-defined synthetic pathway ensure consistent quality for laboratory use. Careful handling is advised due to potential reactivity and toxicity. Suitable for controlled research environments with proper safety protocols.
(3-chlorophenyl)methyl(ethyl)amine structure
39180-82-0 structure
Product Name:(3-chlorophenyl)methyl(ethyl)amine
CAS No:39180-82-0
MF:C9H12ClN
MW:169.651281356812
MDL:MFCD07110193
CID:316669
PubChem ID:457583
Update Time:2025-06-06

(3-chlorophenyl)methyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,3-chloro-N-ethyl-
    • (3-CHLORO-BENZYL)-ETHYL-AMINE
    • N-(3-Chlorobenzyl)ethanamine
    • N-ETHYL-M-CHLOROBENZYLAMINE hydrochloride
    • [(3-chlorophenyl)methyl](ethyl)amine
    • N-ETHYL-M-CHLOROBENZYLAMINE
    • CHEMBL1185920
    • DTXSID00192419
    • SY045903
    • N10024
    • DS-9127
    • FT-0717704
    • MFCD00045195
    • N-[(3-chlorophenyl)methyl]ethanamine
    • EN300-32117
    • AM100757
    • CS-W001009
    • 39180-82-0
    • A873704
    • A1-05258
    • Benzenemethanamine, 3-chloro-N-ethyl-
    • SCHEMBL3514622
    • Z90513201
    • 3-Chloro-N-ethylbenzylamine
    • N-ETHYL-M-CHLOROBENZYLAMINE HYDROCHLORIDE Salt
    • AKOS000151625
    • DB-090241
    • (3-chlorophenyl)methyl(ethyl)amine
    • MDL： MFCD07110193
    • Inchi： 1S/C9H12ClN/c1-2-11-7-8-4-3-5-9(10)6-8/h3-6,11H,2,7H2,1H3
    • InChI Key： KHDVRWXQCOMYKQ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)CNCC

Computed Properties

  • Exact Mass: 169.06596
  • Monoisotopic Mass: 169.065827
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.063
  • Boiling Point: 226.7℃ at 760 mmHg
  • Flash Point: 90.9°C
  • Refractive Index: 1.525
  • PSA: 12.03

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(3-chlorophenyl)methyl(ethyl)amine Suppliers

Amadis Chemical Company Limited
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(CAS:39180-82-0)(3-chlorophenyl)methyl(ethyl)amine
Order Number:A873704
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):274.0/454.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:39180-82-0)(3-chlorophenyl)methyl(ethyl)amine
A873704
Purity:99%/99%
Quantity:5g/10g
Price ($):274.0/454.0
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